Cas no 143471-08-3 (1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-)

1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)- structure
143471-08-3 structure
Product Name:1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-
CAS No:143471-08-3
MF:C4H4F6O2
MW:198.063782691956
CID:1313481
PubChem ID:11805677
Update Time:2025-04-20

1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-
    • 3,3,3-trifluoro-2-(trifluoromethyl)propane-1,2-diol
    • 3,3,3-trifluoro-2-trifluoromethyl-1,2-propane diol
    • 3,3,3-Trifluoro-2-(trifluoromethyl)-1,2-propanediol
    • 3,3,3-trifluoro-2-trifluoromethylpropane-1,2-diol
    • SCHEMBL950154
    • DTXSID20473111
    • 143471-08-3
    • Inchi: 1S/C4H4F6O2/c5-3(6,7)2(12,1-11)4(8,9)10/h11-12H,1H2
    • InChI Key: NXCPNMMVLIOWCK-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(CO)O)(F)F

Computed Properties

  • Exact Mass: 198.01152
  • Monoisotopic Mass: 198.01154834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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